Cas no 1088218-99-8 (1-(4-Ethylbenzoyl)piperidin-4-ol)

• Product Name: 1-(4-Ethylbenzoyl)piperidin-4-ol
• CAS No: 1088218-99-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5735268
• PubChem ID: 25608986
• Update Time: 2025-06-16

1-(4-Ethylbenzoyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• Z85382917
• 1088218-99-8
• SCHEMBL10076236
• F1908-1028
• (4-Ethylphenyl)(4-hydroxypiperidin-1-yl)methanone
• AKOS008984662
• 1-(4-ethylbenzoyl)piperidin-4-ol
• starbld0011626
• (4-ethylphenyl)-(4-hydroxypiperidin-1-yl)methanone
• Methanone, (4-ethylphenyl)(4-hydroxy-1-piperidinyl)-
• 1-(4-Ethylbenzoyl)piperidin-4-ol

• Inchi： 1S/C14H19NO2/c1-2-11-3-5-12(6-4-11)14(17)15-9-7-13(16)8-10-15/h3-6,13,16H,2,7-10H2,1H3
• InChI Key： BIHHLFUKMFIJCG-UHFFFAOYSA-N
• SMILES： OC1CCN(C(C2C=CC(CC)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 410.2±45.0 °C(Predicted)
• pka: 14.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(4-Ethylbenzoyl)piperidin-4-ol

Introduction to 1-(4-Ethylbenzoyl)piperidin-4-ol (CAS No. 1088218-99-8)

1-(4-Ethylbenzoyl)piperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 1088218-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 1-(4-Ethylbenzoyl)piperidin-4-ol incorporates a benzoyl group attached to a piperidine ring, with an ethyl substituent at the 4-position of the benzene ring. This unique arrangement contributes to its distinct chemical properties and makes it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 1-(4-Ethylbenzoyl)piperidin-4-ol involves multi-step organic transformations, typically starting from commercially available precursors such as 4-ethylphenylacetic acid and piperidine. The introduction of the benzoyl group at the 1-position of the piperidine ring is a critical step, often achieved through acylation reactions using appropriate acylating agents like benzoyl chloride or anhydrides in the presence of a base catalyst. The subsequent hydroxylation at the 4-position of the piperidine ring can be accomplished using selective oxidizing agents or by employing protecting group strategies to ensure regioselectivity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-(4-Ethylbenzoyl)piperidin-4-ol, making it more accessible for industrial and academic research purposes. These improvements include the use of transition metal-catalyzed cross-coupling reactions, which can streamline the introduction of complex substituents onto the benzene ring, thereby enhancing the overall yield and purity of the final product.

The pharmacological profile of 1-(4-Ethylbenzoyl)piperidin-4-ol has been extensively studied in various preclinical models. Initial investigations have revealed potential activities in multiple therapeutic areas, including central nervous system (CNS) disorders, inflammation, and pain management. The piperidine core is known to interact with a variety of biological targets, such as serotonin receptors, dopamine transporters, and enzymes involved in neurotransmitter metabolism. The benzoyl group, on the other hand, can modulate binding affinities and metabolic stability, making it an attractive moiety for drug design.

In particular, studies have focused on its interactions with serotonergic systems, suggesting that 1-(4-Ethylbenzoyl)piperidin-4-ol may exhibit anxiolytic and antidepressant-like effects. These findings are supported by in vitro binding assays that demonstrate high affinity for certain serotonin receptor subtypes, such as 5-HT1A and 5-HT2A receptors. Furthermore, animal models have shown that this compound can modulate behaviors associated with anxiety and depression without causing significant side effects at therapeutic doses.

Another area of interest is its potential role in anti-inflammatory applications. The structural features of 1-(4-Ethylbenzoyl)piperidin-4-ol allow it to interact with inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary data indicate that this compound may reduce pro-inflammatory cytokine production and attenuate inflammatory responses in cellular models. These effects could make it a promising candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's mechanism of action also extends to pain modulation. By targeting peripheral sensory neurons and central pain pathways, 1-(4-Ethylbenzoyl)piperidin-4-ol has shown efficacy in reducing acute and chronic pain without inducing tolerance or dependence. This is particularly noteworthy given the growing concern over opioid misuse and addiction. Research suggests that its analgesic effects are mediated through interactions with vanilloid receptors (TRPV1) and other ion channels involved in pain perception.

Recent studies have also explored the metabolic stability and pharmacokinetic properties of 1-(4-Ethylbenzoyl)piperidin-4-ol. Advances in computational chemistry have allowed researchers to predict its degradation pathways and identify potential metabolites using molecular modeling techniques. These insights have been crucial in optimizing synthetic routes to enhance bioavailability and reduce unwanted side reactions. Additionally, pharmacokinetic studies have revealed that this compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its suitability for once-daily dosing regimens.

The future development of 1-(4-Ethylbenzoyl)piperidin-4-ol as a therapeutic agent will likely involve structure-based drug design approaches. By leveraging high-throughput screening technologies and molecular dynamics simulations, researchers can fine-tune its chemical structure to improve potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and ultimately bring new treatments to patients suffering from various diseases.

In conclusion,1-(4-Ethylbenzoyl)piperidin-4-ol (CAS No. 1088218-99-8) represents a promising pharmacological entity with diverse therapeutic potential. Its unique structural features enable interactions with multiple biological targets, making it a valuable scaffold for drug discovery programs targeting CNS disorders, inflammation, pain management, and other conditions. Continued research into its synthesis, pharmacology, and clinical applications will further solidify its role as a key compound in modern medicinal chemistry.